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Compound of Interest

Compound Name: Thiazole-5-carboxylic acid

Cat. No.: B084310

An In-depth Technical Guide to Thiazole-5-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Thiazole-5-carboxylic acid (CAS No: 14527-41-4). The information is curated for
professionals in research and development, offering detailed data, experimental protocols, and
visualizations to support laboratory work and drug discovery initiatives.

Physical Properties

Thiazole-5-carboxylic acid is a pale yellow to brown crystalline solid.[1][2] It is a key
heterocyclic compound, recognized for the enhanced reactivity and functionality imparted by its
thiazole ring structure.[2] This makes it a valuable intermediate and building block in the
synthesis of pharmaceuticals and agrochemicals, particularly in the development of
antimicrobial and anti-inflammatory agents.[2]

Quantitative Physical Data

The known physical properties of Thiazole-5-carboxylic acid are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
IUPAC Name 1,3-thiazole-5-carboxylic acid [3]
Molecular Formula C4H3NO:2S [2][3]
Molecular Weight 129.14 g/mol [2][3]

Light yellow to Brown
Appearance _ _ [1][2]
powder/crystalline solid

Melting Point 224 °C (with decomposition) [1]
Boiling Point 107-108 °C (at 10 Torr)

Density (Predicted) 1.525 + 0.06 g/cm?3

pKa (Predicted) 3.07+£0.10

Storage Conditions 0-8 °C [2]

Crystal Structure

A crystal structure for Thiazole-5-carboxylic acid has been determined and is available in the
Crystallography Open Database. The crystal system is orthorhombic with the space group P b
c m.[3]

Unit Cell Parameters:

e a=6.780 A
e b=12.082 A
e C=6.403A
o a=90°

e B=90°

e y=90°
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Chemical Properties and Reactivity

Thiazole-5-carboxylic acid's chemical behavior is dictated by its two primary functional
groups: the aromatic thiazole ring and the carboxylic acid moiety. The thiazole ring is electron-
rich and susceptible to electrophilic substitution, while also possessing a nitrogen atom that can
be protonated or alkylated.[4] The carboxylic acid group can undergo typical reactions such as
esterification, amide formation, and decarboxylation.

Reactivity Profile

The compound is a versatile building block in medicinal chemistry and materials science.[2][5]
The electron-deficiency of the C2 position and the relative electron-richness of the C5 position
influence its reactivity in substitution reactions.[4]
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Logical Diagram of Thiazole-5-carboxylic Acid Reactivity

Thiazole-5-carboxylic acid

+ R-NH2, coupling agent + Electrophile Further Synthesis

Carboxylic Acid’/Reactions Thiazole Ring Reactions

Protonation
(at N3)

Esterification Amide Formation Decarboxylation
(with alcohol) (with amine) (with heat)

Electrophilic Substitution
(e.g., Halogenation)

Synthetic Building Block
(e.g., in pharmaceuticals)
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Synthesis Workflow for Thiazole-5-carboxylic Acid

5-Bromothiazole in THF

Coolto -78 °C

Add n-Butyllithium

Halogen-metal exchange

| Thiazol-5-yllithium
l (Intermediate)

Quench with dry CO2 (solid)

Aqueous Acidic Workup
(e.g., dilute HCI)

Thiazole-5-carboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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